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Compound of Interest

Compound Name: meso-2,3-Butanediol

Cat. No.: B1221857 Get Quote

Introduction: Unlocking Chirality from an Achiral
Precursor
In the landscape of asymmetric synthesis, the pursuit of efficient, economical, and

stereochemically pure building blocks is paramount for the development of complex molecules,

particularly in the pharmaceutical and agrochemical industries.[1] While many strategies rely on

resolving racemic mixtures or utilizing the existing chiral pool from nature, an elegant and

powerful alternative is the desymmetrization of achiral meso compounds.

Meso-2,3-butanediol stands out as a premier starting material for this approach.[2][3] Despite

possessing two chiral centers, its internal plane of symmetry renders it achiral and optically

inactive.[2][3] This unique stereochemistry presents a strategic advantage: its two hydroxyl

groups are enantiotopic. A stereoselective transformation can differentiate between these two

groups, breaking the symmetry and generating a single enantiomer of a chiral product.

The primary advantages of using meso-2,3-butanediol are:

Economic Viability: It is an inexpensive bulk chemical that can be produced on a large scale.

Sustainability: It is readily accessible through the fermentation of renewable feedstocks by

various microorganisms, aligning with the principles of green chemistry.[2][3][4]

High Atom Economy: Desymmetrization reactions are inherently efficient, converting an

entire population of achiral molecules into a chiral product without wasting a second
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enantiomer.

This guide provides detailed protocols and technical insights into the key methodologies for

transforming meso-2,3-butanediol into valuable, enantiomerically enriched synthons, focusing

on both enzymatic and organocatalytic desymmetrization strategies.

Core Strategy: The Desymmetrization Workflow
The fundamental principle involves the selective functionalization of one of the two enantiotopic

hydroxyl groups of meso-2,3-butanediol. This can be achieved by either an enzyme or a chiral

catalyst that creates a diastereomeric transition state, favoring the reaction at one specific

hydroxyl group over the other. This process converts the prochiral center into a defined

stereocenter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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